5-iodo-2-methoxy-1H-pyrimidin-6-one
Cat. No. B8584063
M. Wt: 252.01 g/mol
InChI Key: LBOGJBQASZLLDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][OH:15].[CH3:1][O:2][c:3]1[n:4][cH:5][c:6]([I:11])[c:7]([O:9][CH3:10])[n:8]1.[Na+:13].[OH-:12]>>[CH3:1][O:2][c:3]1[n:4][cH:5][c:6]([I:11])[c:7](=[O:9])[nH:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
COc1ncc(I)c(OC)n1
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
COc1ncc(I)c(=O)[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
